Cas no 2649058-85-3 (methyl 4-(1-isocyanatoethyl)-2-methylbenzoate)

• Product Name: methyl 4-(1-isocyanatoethyl)-2-methylbenzoate
• CAS No: 2649058-85-3
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 5964000
• PubChem ID: 165824796
• Update Time: 2025-06-07

methyl 4-(1-isocyanatoethyl)-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(1-isocyanatoethyl)-2-methylbenzoate
• 2649058-85-3
• EN300-1741133

• Inchi： 1S/C12H13NO3/c1-8-6-10(9(2)13-7-14)4-5-11(8)12(15)16-3/h4-6,9H,1-3H3
• InChI Key： QTJXHLIDKJWPHZ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1C)C(C)N=C=O)=O

Computed Properties

• Exact Mass: 219.08954328g/mol
• Monoisotopic Mass: 219.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 55.7Ų

Additional information on methyl 4-(1-isocyanatoethyl)-2-methylbenzoate

Methyl 4-(1-isocyanatoethyl)-2-methylbenzoate (CAS No. 2649058-85-3): A Key Intermediate in Modern Chemical Biology and Medicinal Chemistry

Methyl 4-(1-isocyanatoethyl)-2-methylbenzoate, with the CAS number 2649058-85-3, is a significant compound in the realm of chemical biology and medicinal chemistry. This versatile intermediate has garnered considerable attention due to its unique structural properties and its potential applications in the synthesis of novel pharmaceuticals and bioactive molecules. The compound's molecular structure, featuring a benzoate backbone substituted with an isocyanatoethyl group, makes it a valuable building block for further chemical modifications and functionalizations.

The methyl 4-(1-isocyanatoethyl)-2-methylbenzoate molecule exhibits a high degree of reactivity, particularly at the isocyanato group, which can participate in various chemical reactions such as urethane formation, acylation, and polymerization. These reactivity features have made it a popular choice for researchers exploring new synthetic pathways and drug development strategies. The compound's ability to undergo selective reactions while maintaining structural integrity has opened up numerous possibilities in the design of targeted therapeutics.

Recent advancements in the field of chemical biology have highlighted the importance of intermediates like methyl 4-(1-isocyanatoethyl)-2-methylbenzoate in the development of small-molecule drugs. For instance, studies have demonstrated its utility in the synthesis of bioactive peptides and peptidomimetics, where the isocyanato group can be used to introduce specific functional moieties that enhance binding affinity and selectivity. The compound's role in these applications underscores its significance as a tool for drug discovery and development.

In addition to its applications in medicinal chemistry, methyl 4-(1-isocyanatoethyl)-2-methylbenzoate has shown promise in materials science. The isocyanato group's ability to form covalent bonds with various substrates has been exploited in the synthesis of polyurethane-based materials with tailored properties. These materials have found applications in coatings, adhesives, and even biodegradable polymers. The versatility of this compound highlights its broad utility across multiple scientific disciplines.

The synthesis of methyl 4-(1-isocyanatoethyl)-2-methylbenzoate involves a series of well-defined chemical steps that require precise control over reaction conditions. Typically, the compound is prepared by reacting 4-(1-isocyanatoethyl)benzoic acid with methanol under controlled conditions to yield the methyl ester derivative. This synthetic route has been optimized to ensure high yields and purity, making it suitable for industrial-scale production.

One of the most intriguing aspects of methyl 4-(1-isocyanatoethyl)-2-methylbenzoate is its potential role in modulating biological pathways. Researchers have explored its interactions with various biological targets, including enzymes and receptors, to identify potential therapeutic applications. For example, studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. Such findings have prompted further investigation into its pharmacological properties and potential as a lead compound for drug development.

The growing interest in methyl 4-(1-isocyanatoethyl)-2-methylbenzoate has led to an increase in research publications and patents related to its use. Academic institutions and pharmaceutical companies are actively investigating its applications in various fields, from oncology to neurology. The compound's unique structural features and reactivity profile make it an attractive candidate for further exploration.

As our understanding of molecular interactions continues to evolve, so too does our appreciation for intermediates like methyl 4-(1-isocyanatoethyl)-2-methylbenzoate. The ability to design and synthesize compounds with specific biological activities remains a cornerstone of modern drug discovery. With its broad utility and potential for further functionalization, this compound is poised to play a significant role in future advancements.

In conclusion, methyl 4-(1-isocyanatoethyl)-2-methylbenzoate (CAS No. 2649058-85-3) is a multifaceted intermediate with applications spanning chemical biology, medicinal chemistry, and materials science. Its unique reactivity and structural features make it a valuable tool for researchers seeking to develop novel therapeutics and advanced materials. As ongoing research continues to uncover new possibilities for this compound, its importance in scientific innovation is likely to grow even further.